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Compound of Interest

Compound Name: 1H-1,2,4-Triazole-1-ethanol

Cat. No.: B1297610 Get Quote

This technical guide provides a comprehensive overview of 1H-1,2,4-Triazole-1-ethanol, a
heterocyclic compound of interest to researchers, scientists, and professionals in drug

development. The document details its chemical properties, synthesis, and biological

significance.

Core Molecular Data
1H-1,2,4-Triazole-1-ethanol is a small molecule featuring a triazole ring functionalized with an

ethanol group. Its fundamental chemical properties are summarized below.

Property Value Source

Molecular Formula C4H7N3O [1][2]

Molecular Weight 113.12 g/mol [1][2]

IUPAC Name
2-(1H-1,2,4-triazol-1-yl)ethan-

1-ol
[2]

CAS Number 3273-14-1 [1][2]

It is important to distinguish the parent compound from its various derivatives, which will have

different molecular formulas and weights. For instance, α-butyl-α-(2,4-dichlorophenyl)-1H-1,2,4-
triazole-1-ethanol has a molecular formula of C14H17Cl2N3O and a molecular weight of

314.210.[3]
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Synthesis and Biological Activity
The synthesis of 1,2,4-triazole derivatives is a significant area of research due to their wide

range of biological activities.[4] These compounds are known to exhibit antifungal,

antimicrobial, anticancer, and anticonvulsant properties.[4]

Derivatives of 1H-1,2,4-triazole-1-ethanol have been synthesized and investigated for their

potential as antifungal agents and plant growth regulators.[5] The general synthetic strategies

often involve multi-step reactions starting from a core 1,2,4-triazole structure.[6] Microwave-

assisted synthesis has emerged as a rapid and efficient method for producing these

derivatives, often leading to higher yields and shorter reaction times compared to conventional

heating methods.

Experimental Protocols
Below is a representative protocol for the synthesis of a 1,2,4-triazole derivative, based on

common laboratory practices for similar compounds.

Objective: To synthesize a substituted 1,2,4-triazole derivative via a multi-step reaction.

Materials:

4-Amino-1,2,4-triazole

4-Aminoacetophenone

Ethanol

Glacial Acetic Acid

Acetyl Chloride

Dry Benzene

Thiourea

Alkaline solution
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2-Hydroxy-1,2-diphenylethan-1-one

Dimethyl formamide (DMF)

Standard laboratory glassware and reflux apparatus

Methodology:

Schiff Base Formation:

A mixture of 4-amino-1,2,4-triazole and 4-aminoacetophenone is refluxed in absolute

ethanol with a few drops of glacial acetic acid.[6]

The reaction is monitored until completion, after which the mixture is cooled.

The resulting solid Schiff base is filtered and purified from ethanol.[6]

N-Acyl Derivative Synthesis:

The synthesized Schiff base is dissolved in dry benzene.

Acetyl chloride is added to the solution, leading to an addition reaction at the azomethine

group to form the N-acyl derivative.[6]

N-Thiourea Derivative Formation:

The N-acyl derivative is reacted with thiourea in an alkaline solution to produce the N-

thiourea derivative.[6]

Cyclization to Imidazole Derivative:

The N-thiourea derivative undergoes a cyclization reaction with 2-hydroxy-1,2-

diphenylethan-1-one in dimethyl formamide (DMF) to yield the final imidazole derivative of

the 1,2,4-triazole.[6]

Characterization: The structure of the synthesized compounds is typically confirmed using

spectroscopic methods such as 1H NMR, Mass Spectrometry, and elemental analysis.[5]
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Visualized Synthesis Workflow
The following diagram illustrates a generalized workflow for the synthesis of 1,2,4-triazole

derivatives, highlighting the key stages from starting materials to the final product.

Starting Materials

Step 1: Condensation Step 2: Modification Step 3: Cyclization Final Product
4-Amino-1,2,4-Triazole

Schiff Base Formation

Ethanol, Acetic Acid

Substituted Ketone/Aldehyde

Acylation / AlkylationReagent (e.g., Acetyl Chloride) Formation of Final HeterocycleCyclizing Agent Substituted 1,2,4-Triazole DerivativePurification

Click to download full resolution via product page

Caption: Generalized synthesis workflow for 1,2,4-triazole derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1297610#1h-1-2-4-triazole-1-ethanol-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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